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Compound of Interest

Compound Name: 3-Phenanthrol

Cat. No.: B023604

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling and disposing of chemical waste. This guide provides essential, step-
by-step procedures for the proper disposal of 3-Phenanthrol, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

Hazard and Safety Information

Before handling 3-Phenanthrol for any purpose, including disposal, it is crucial to be aware of
its associated hazards. While detailed toxicological properties have not been thoroughly
investigated, the available Safety Data Sheets (SDS) indicate potential risks.[1]
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Hazard Category Description Precautionary Measures
The acute toxicity of 3- Handle with care, avoiding all

Acute Toxicity Phenanthrol is largely direct contact. Assume the
unknown.[2] substance is hazardous.

Wear appropriate chemical-

resistant gloves and a lab coat.

Skin Contact May cause skin irritation.
[2] Wash hands thoroughly
after handling.
o Wear safety glasses with side
Eye Contact May cause eye irritation. )
shields or goggles.[2]
May cause respiratory Handle in a well-ventilated
Inhalation irritation.[1] Avoid breathing area or a chemical fume hood.
dust or vapors. [1]
Practice good laboratory
Ingestion Do not ingest. hygiene; do not eat, drink, or

smoke in the lab.

Personal Protective Equipment (PPE)

When preparing 3-Phenanthrol for disposal, the following personal protective equipment is

mandatory:
o Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before

use and disposed of properly after.[1]
o Body Protection: A lab coat or other protective clothing.[2]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA-

approved respirator.[2]

Step-by-Step Disposal Procedure
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The disposal of 3-Phenanthrol must be managed as hazardous chemical waste. Do not
dispose of it down the drain or in the regular trash.

Step 1: Waste Collection and Segregation
e Solid Waste:

o Collect solid 3-Phenanthrol waste, including contaminated items like weighing paper and
disposable labware, in a designated, leak-proof, and clearly labeled hazardous waste
container.[3]

o Ensure the container is compatible with the chemical.
o Do not mix with other incompatible waste streams.[4]
e Liquid Waste (Solutions):

o Collect solutions containing 3-Phenanthrol in a sealable, chemical-resistant container
(e.g., a carboy for larger volumes).[3]

o Segregate halogenated and non-halogenated solvent waste if applicable.[3]
o The container must be kept closed except when adding waste.[4]
Step 2: Labeling of Waste Containers
» All waste containers must be accurately and clearly labeled.[4] The label should include:

The words "Hazardous Waste"

[e]

The full chemical name: "3-Phenanthrol”

o

[¢]

The concentration and composition of the waste

The date the waste was first added to the container

[¢]

[e]

The responsible researcher's name and contact information

Step 3: Storage of Chemical Waste
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» Store waste containers in a designated, well-ventilated, and secure area, away from general
laboratory traffic.

» Ensure secondary containment is used for liquid waste containers to prevent spills.[4]
» Store away from incompatible materials, such as strong oxidizing agents.[2]

Step 4: Disposal of Empty Containers

e Thoroughly empty the container of all contents.[3]

 Triple rinse the empty container with a suitable solvent.

o Collect the rinsate as hazardous waste and add it to the appropriate liquid waste container.
[3][4] For highly toxic chemicals, the first three rinses must be collected as hazardous waste.

[4]
o Deface or remove the original label from the rinsed container.[3]

o Dispose of the clean, dry container according to your institution's guidelines for non-
hazardous glass or plastic waste.[3]

Step 5: Arranging for Waste Pickup
e Once the waste container is full (ho more than 3 full for liquids), seal it securely.[3]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for hazardous waste.[4]

Spill Management

In the event of a spill:

o Evacuate the immediate area and alert your colleagues and supervisor.

« If the spill is small and you are trained to handle it, wear appropriate PPE.

» Contain the spill using a chemical spill kit.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://datasheets.scbt.com/sds/aghs/en/sc-209674.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o For solid spills, carefully sweep up the material to avoid creating dust and place it in a
labeled hazardous waste container.[1]

 For liquid spills, absorb the material with an inert absorbent and place it in the waste
container.

e Clean the spill area thoroughly.
e Report the spill to your EHS department.

Below is a workflow diagram illustrating the decision-making process for the proper disposal of
3-Phenanthrol.
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Start: 3-Phenanthrol Waste Generated
Determine Waste Type
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Caption: Workflow for the proper disposal of 3-Phenanthrol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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